Cas no 335428-72-3 (6-Bromo-4-Fluoroisoindoline HBr)

• Product Name: 6-Bromo-4-Fluoroisoindoline HBr
• CAS No: 335428-72-3
• MF: C₈H₈Br₂FN
• MW: 296.9622
• CID: 4671355
• PubChem ID: 92134882
• Update Time: 2025-11-06

6-Bromo-4-Fluoroisoindoline HBr Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-fluoroisoindoline hydrobromide
• 6-BROMO-4-FLUOROISOINDOLINE HBR
• AX8279337
• 6-bromo-4-fluoro-2,3-dihydro-1H-isoindole;hydrobromide
• SB64337
• 6-Bromo-4-fluoroisoindolinehydrobromide
• O11548
• 335428-72-3
• 6-Bromo-4-Fluoroisoindoline HBr

• MDL： MFCD29038843
• Inchi： 1S/C8H7BrFN.BrH/c9-6-1-5-3-11-4-7(5)8(10)2-6;/h1-2,11H,3-4H2;1H
• InChI Key： XWGQWFRPOCBKIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2CNCC=2C=1)F.Br[H]

Computed Properties

• Exact Mass: 296.89870g/mol
• Monoisotopic Mass: 294.90075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 6-Bromo-4-Fluoroisoindoline HBr

6-Bromo-4-Fluoroisoindoline HBr: A Versatile Compound in Pharmaceutical Research

6-Bromo-4-Fluoroisoindoline HBr (CAS No. 335428-72-3) is a highly versatile compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This compound, characterized by its unique bromo and fluoro substitutions, offers a wide range of applications in drug discovery and development. Its structural features make it an attractive candidate for various biological studies, including the modulation of protein-protein interactions and the development of novel therapeutic agents.

The chemical structure of 6-Bromo-4-Fluoroisoindoline HBr consists of a bromo group at the 6-position and a fluoro group at the 4-position on the isoindoline ring. These substitutions significantly influence the compound's physical and chemical properties, such as solubility, stability, and reactivity. The presence of these functional groups also enhances the compound's ability to interact with biological targets, making it a valuable tool in the design and synthesis of new drugs.

Recent studies have highlighted the potential of 6-Bromo-4-Fluoroisoindoline HBr in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. This finding opens up new avenues for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 6-Bromo-4-Fluoroisoindoline HBr has also shown promise in the treatment of neurodegenerative diseases. Studies conducted by researchers at Harvard University have demonstrated that this compound can modulate specific receptors in the brain, potentially offering neuroprotective effects. These findings suggest that 6-Bromo-4-Fluoroisoindoline HBr could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-Bromo-4-Fluoroisoindoline HBr is well-documented in the literature, with several efficient routes available. One common method involves the reaction of 4-fluorobenzaldehyde with bromoacetyl bromide followed by cyclization under appropriate conditions. This synthetic pathway allows for high yields and good purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.

The physicochemical properties of 6-Bromo-4-Fluoroisoindoline HBr have been extensively studied to understand its behavior in different environments. It is known to have good solubility in organic solvents such as DMSO and DMF, which facilitates its use in biological assays. Additionally, its stability under various conditions has been evaluated, ensuring that it remains active during long-term storage and experimental procedures.

In terms of safety, 6-Bromo-4-Fluoroisoindoline HBr is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines to minimize potential risks. Researchers should always wear appropriate personal protective equipment (PPE) and handle the compound in well-ventilated areas.

The future prospects for 6-Bromo-4-Fluoroisoindoline HBr are promising. Ongoing research aims to further explore its biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new drugs based on this compound. The combination of its unique structural features and diverse biological activities makes 6-Bromo-4-Fluoroisoindoline HBr an exciting molecule with significant potential in modern medicine.